4-Imidazolidinone, 5-ethyl-3-phenyl-2-thioxo-
Overview
Description
“4-Imidazolidinone, 5-ethyl-3-phenyl-2-thioxo-” is a chemical compound with the CAS Number: 66256-32-4 . It has a molecular weight of 220.3 . The IUPAC name for this compound is 5-ethyl-3-phenyl-2-thioxo-4-imidazolidinone .
Synthesis Analysis
The synthesis of 4-Imidazolidinones has been achieved from various diamides with ethynyl benziodoxolones through double Michael-type addition . This is an unprecedented reaction mode for hypervalent alkynyl iodine compounds . cis-2,5-Disubstituted 4-imidazolidinones were diastereoselectively synthesized from amino acid-derived diamides .Molecular Structure Analysis
The molecular structure of “4-Imidazolidinone, 5-ethyl-3-phenyl-2-thioxo-” can be represented by the InChI code: 1S/C11H12N2OS/c1-2-9-10(14)13(11(15)12-9)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,15) . The canonical SMILES representation is: CCN1C(=O)CN(C1=S)C2=CC=CC=C2 .Chemical Reactions Analysis
The synthesis of 4-Imidazolidinones from various diamides with ethynyl benziodoxolones through double Michael-type addition is a key chemical reaction involving this compound .Physical And Chemical Properties Analysis
The compound has a molecular weight of 220.29 g/mol . It has a topological polar surface area of 55.6 Ų . The compound has a rotatable bond count of 2 .Scientific Research Applications
Synthesis and Biological Activities
Antibacterial and Antifungal Activities : A study on new imidazolidinone derivatives highlighted their synthesis and the subsequent evaluation for antibacterial and antifungal activities. These derivatives were synthesized through reactions involving N-arylcyanothioformamide derivatives and aryl isocyanates, leading to a variety of new substituted imidazole compounds. Many of these compounds demonstrated significant antibacterial and antifungal properties, suggesting their potential as antimicrobial agents (Ammar, El-Sharief, Ghorab, Mohamed, Ragab, & Abbas, 2016).
Cytotoxicity Evaluation : Another study focused on the synthesis of 5-bromo-3-substituted-hydrazono-1H-2-indolinones and their primary cytotoxicity evaluation against various human tumor cell lines. Some compounds exhibited notable cytotoxicity, particularly against breast cancer, non-small cell lung cancer, and ovarian cancer cell lines, highlighting their potential in cancer therapy (Karalı, Terzioğlu, & Gürsoy, 2002).
Antioxidant and Antimicrobial Activities : The versatility of 5-imino or 5-acylidene substituted 1,3-thiazolidin-4-one derivatives was explored through their synthesis and evaluation for antimicrobial and antioxidant activities. Some derivatives showed superior antioxidant properties and high antimicrobial activities, suggesting their utility in developing agents with antioxidant and antimicrobial properties (Üngören, Albayrak, Gunay, Yurtseven, & Yurttas, 2015).
Crystal Structure Analysis
Structural Determination : The crystal structure of 5-phenyl-2-thioxo-4-imidazolidinone was determined using X-ray diffraction, providing insights into its geometric and electronic structure. This study aids in the understanding of the structural basis for the biological activities of its derivatives (Ogawa, Kitoh, Ichitani, Kuwae, Hanai, & Kunimoto, 2007).
properties
IUPAC Name |
5-ethyl-3-phenyl-2-sulfanylideneimidazolidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12N2OS/c1-2-9-10(14)13(11(15)12-9)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3,(H,12,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIDHIQVHRMAIHA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1C(=O)N(C(=S)N1)C2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60386776 | |
Record name | 4-Imidazolidinone, 5-ethyl-3-phenyl-2-thioxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60386776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
66256-32-4 | |
Record name | 4-Imidazolidinone, 5-ethyl-3-phenyl-2-thioxo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60386776 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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